Cas no 1072951-70-2 ((3-Butoxy-5-formylphenyl)boronic acid)

• Product Name: (3-Butoxy-5-formylphenyl)boronic acid
• CAS No: 1072951-70-2
• MF: C₁₁H₁₅BO₄
• MW: 222.045403718948
• MDL: MFCD08705271
• CID: 840005
• Update Time: 2025-04-19

(3-Butoxy-5-formylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Butoxy-5-formylphenyl)boronic acid
• 3-Butoxy-5-formylphenylboronic acid

• MDL： MFCD08705271
• Inchi： 1S/C11H15BO4/c1-2-3-4-16-11-6-9(8-13)5-10(7-11)12(14)15/h5-8,14-15H,2-4H2,1H3
• InChI Key： OXIDCSRUHBZBQG-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=O)C=C(B(O)O)C=1)CCCC

Computed Properties

• Exact Mass: 222.10600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.49 g/l) (25 º C),
• PSA: 66.76000
• LogP: 0.35780